2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole

• Molecular Formula: C13H16N2O2S3
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 2-methylsulfanyl-6-piperidin-1-ylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C13H16N2O2S3/c1-18-13-14-11-6-5-10(9-12(11)19-13)20(16,17)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: LRABBIWWEGNNDL-UHFFFAOYSA-N
• SMILES: CSC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N3CCCCC3

Description

2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole, also known as TDZD-8, is a benzothiazole derivative that has gained attention in scientific research due to its potential therapeutic applications. TDZD-8 is a small molecule inhibitor of glycogen synthase kinase-3β (GSK-3β), an enzyme involved in various cellular processes such as glycogen metabolism, cell differentiation, and apoptosis.

Mechanism of Action

2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole exerts its biological effects by inhibiting GSK-3β, an enzyme that plays a critical role in various cellular processes. GSK-3β is involved in the regulation of glycogen metabolism, cell differentiation, and apoptosis. By inhibiting GSK-3β, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole can modulate these processes and exert therapeutic effects.
Biochemical and Physiological Effects:
2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has been shown to have various biochemical and physiological effects. In cancer cells, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole induces apoptosis and inhibits angiogenesis by downregulating the expression of pro-survival and pro-angiogenic factors. In neurodegenerative disease models, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole protects against neuronal damage by reducing oxidative stress and inflammation. In diabetes models, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole improves insulin sensitivity by increasing glucose uptake and reducing hepatic glucose production.

Advantages and Limitations for Lab Experiments

2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has various advantages and limitations for lab experiments. One advantage is its specificity for GSK-3β, which allows for targeted inhibition of this enzyme. However, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has relatively low potency compared to other GSK-3β inhibitors, which may limit its efficacy in certain applications. Additionally, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has poor solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole. One area of interest is the development of more potent and selective GSK-3β inhibitors based on the structure of 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole. Another area of interest is the investigation of 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole in combination with other therapeutic agents for the treatment of cancer, neurodegenerative diseases, and diabetes. Additionally, further studies are needed to elucidate the mechanisms underlying the therapeutic effects of 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole and to optimize its use in experimental settings.

Synthesis Methods

2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole can be synthesized through a multi-step process involving the reaction of 2-aminothiophenol with 2-chloroacetyl chloride, followed by cyclization with 4-fluoronitrobenzene and reduction of the nitro group to an amino group. The resulting compound is then reacted with piperidine-1-sulfonyl chloride to yield 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole.

Scientific Research Applications

2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has been widely studied in various fields of scientific research, including cancer, neurodegenerative diseases, and diabetes. In cancer research, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative disease research, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has been found to protect against neuronal damage and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. In diabetes research, 2-Methylsulfanyl-6-(piperidine-1-sulfonyl)-benzothiazole has been shown to improve insulin sensitivity and reduce blood glucose levels in animal models of type 2 diabetes.